N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)naphthalene-1-sulfonamide

• IUPAC Name: N-(2-hydroxy-2,2-dithiophen-2-ylethyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C20H17NO3S3/c22-20(18-10-4-12-25-18,19-11-5-13-26-19)14-21-27(23,24)17-9-3-7-15-6-1-2-8-16(15)17/h1-13,21-22H,14H2
• InChI Key: PWHAAEUOBJMZSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2S(=O)(=O)NCC(C3=CC=CS3)(C4=CC=CS4)O
• Molecular Formula: C20H17NO3S3
• Molecular Weight: 415.6 g/mol

Description

“N-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)naphthalene-1-sulfonamide” is a compound that contains thiophene-based analogs. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse. For instance, a [2 + 2+1] cyclization of 3-(2-aryl-2-oxoethylidene)-2-oxindoles and two equivalents of α-thiocyanato ketones in the presence of potassium t-butoxide under microwave irradiation were disclosed to provide 2,3,5-trisubstituted thiophene derivatives.

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, such as the compounds , have been of great interest to scientists as potential biologically active compounds. .

Anti-Inflammatory and Anti-Psychotic Applications

. .

Antimicrobial Applications

. This makes them valuable in the development of new antimicrobial agents.

Antihypertensive and Anti-Atherosclerotic Applications

. This suggests potential applications in the treatment of cardiovascular diseases.

Industrial Chemistry and Material Science

. This suggests potential applications in the protection of metals and alloys against corrosion.

Organic Semiconductors and OLEDs

. This suggests potential applications in the electronics industry.

Fungicidal Applications

A series of new N-(thiophen-2-yl) nicotinamide derivatives, similar to the compounds , were designed and synthesized. . This suggests potential applications in agriculture as fungicides.

Lead Compounds for Further Structural Optimization

. This suggests potential applications in the development of new drugs and other biologically active compounds.